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Compound of Interest

Compound Name: Baludon

Cat. No.: B15346211 Get Quote

This technical guide provides a comprehensive overview of the available chemical information

for the compound identified as Baludon. The data presented here is based on existing

chemical database entries. It is important to note that, at the time of this writing, there is no

available literature or patent data for this compound, indicating a lack of published research on

its synthesis, biological activity, and mechanism of action.

Chemical Structure and Properties
Baludon is a chemical entity with the molecular formula C16H20N2O8S3.[1] Its formal

chemical name is 2-[4-[4-(2-sulfoethylamino)phenyl]sulfonylanilino]ethanesulfonic acid.[1] The

structural information and computed properties are summarized below.

Table 1: Chemical Identification and Properties of Baludon
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Identifier Value

Molecular Formula C16H20N2O8S3[1]

IUPAC Name

2-[4-[4-(2-

sulfoethylamino)phenyl]sulfonylanilino]ethanesul

fonic acid[1]

SMILES
C1=CC(=CC=C1NCCS(=O)(=O)O)S(=O)

(=O)C2=CC=C(C=C2)NCCS(=O)(=O)O[1]

InChI

InChI=1S/C16H20N2O8S3/c19-27(20,21)11-9-

17-13-1-5-15(6-2-13)29(25,26)16-7-3-14(4-8-

16)18-10-12-28(22,23)24/h1-8,17-18H,9-12H2,

(H,19,20,21)(H,22,23,24)[1]

InChIKey CDNHEXKQOLJHAL-UHFFFAOYSA-N[1]

Monoisotopic Mass 464.03818 Da[1]

Predicted XlogP 1.6[1]

Table 2: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (Å²)

[M+H]+ 465.04546 202.7[1]

[M+Na]+ 487.02740 205.6[1]

[M-H]- 463.03090 203.2[1]

[M+NH4]+ 482.07200 207.6[1]

[M+K]+ 503.00134 197.4[1]

[M+H-H2O]+ 447.03544 194.3[1]

[M+HCOO]- 509.03638 206.4[1]

[M+CH3COO]- 523.05203 222.7[1]

Data sourced from

PubChemLite and calculated

using CCSbase.[1]

Experimental Data and Protocols
A thorough search of scientific literature and patent databases reveals no published studies for

a compound named Baludon with the provided chemical structure.[1] Consequently, there is

no experimental data available regarding its physicochemical properties, biological activity,

toxicity, or pharmacokinetic profile. Methodologies for its synthesis, purification, and analysis

have not been publicly described.

Signaling Pathways and Mechanism of Action
Due to the absence of biological studies, the mechanism of action of Baludon and any

associated signaling pathways remain unknown. Characterizing the biological effects of a novel

compound would typically involve a series of in vitro and in vivo experiments, which have not

been reported for this molecule.

Hypothetical Workflow for Novel Compound
Characterization
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While no specific experimental data for Baludon exists, the following diagram illustrates a

generalized workflow for the initial characterization and development of a novel chemical entity.

This serves as a conceptual framework for the type of research that would be necessary to

understand the properties and potential applications of a compound like Baludon.

Caption: A generalized workflow for the characterization of a novel chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15346211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

